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Compound of Interest

Compound Name: NCGC00244536

Cat. No.: B608316

Audience: Researchers, scientists, and drug development professionals.

Introduction:

NCGC00244536 is a potent and selective inhibitor of KDM4B histone lysine demethylase, with
an IC50 of approximately 10 nM.[1][2][3][4] It plays a crucial role in epigenetic research and
has shown potential in cancer therapy by inhibiting the growth of various cancer cell lines,
including prostate and breast cancer.[3][4][5] Proper preparation of stock solutions is critical for
accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the
recommended solvent for NCGC00244536 due to its high solubilizing capacity for this
compound.[1][3] This document provides detailed protocols for the preparation, storage, and
handling of NCGC00244536 stock solutions in DMSO.

I. Chemical and Physical Properties

A clear understanding of the physicochemical properties of NCGC00244536 is essential for
accurate stock solution preparation.
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Property Value Reference

Molecular Weight 382.45 g/mol [2][3]

CAS Number 2003260-55-5 [2][3]

Appearance Crystalline solid [3]

Purity >98% [3]

o 210 mg/mL to 76 mg/mL

Solubility in DMSO [11[3]
(198.71 mM)
NYKBXXGHEMXSBB-

InChl Key [3]

UHFFFAOYSA-N

Note: The solubility of NCGC00244536 in DMSO can be affected by the purity and water
content of the DMSO. It is highly recommended to use fresh, anhydrous, high-purity DMSO for
the preparation of stock solutions.[1]

Il. Experimental Protocols

A. Materials and Equipment

 NCGC00244536 solid powder

e Anhydrous Dimethyl Sulfoxide (DMSO), >99.7% purity

o Calibrated analytical balance

» Sterile, nuclease-free microcentrifuge tubes or vials

o Calibrated micropipettes and sterile, low-retention pipette tips
o \ortex mixer

o Personal Protective Equipment (PPE): chemical-resistant gloves (butyl rubber or neoprene
recommended), safety goggles, lab coat[6][7]

B. Protocol for Preparing a 10 mM NCGC00244536 Stock Solution
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This protocol provides a step-by-step guide to preparing a 10 mM stock solution of
NCGC00244536 in DMSO.

e Pre-weighing Preparation: Before handling the compound, ensure that all necessary
equipment is clean, dry, and readily accessible. It is crucial to work in a well-ventilated area,
such as a chemical fume hood, to minimize inhalation of any airborne particles.[6]

e Weighing the Compound: Accurately weigh the desired amount of NCGC00244536 powder
using a calibrated analytical balance. To prepare 1 mL of a 10 mM stock solution, you will
need 3.82 mg of the compound.

o Calculation:
» Molecular Weight (MW) = 382.45 g/mol
» Desired Concentration (C) = 10 mM = 0.010 mol/L
» Desired Volume (V) =1 mL =0.001 L

» Mass (m)=CxV x MW =0.010 mol/L x 0.001 L x 382.45 g/mol = 0.0038245 g = 3.82
mg

e Dissolving the Compound:
o Carefully transfer the weighed NCGC00244536 powder into a sterile microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM solution, add 1
mL of DMSO to 3.82 mg of the compound.

o Tightly cap the tube and vortex the solution until the solid is completely dissolved. Gentle
warming (not exceeding 40°C) or sonication can be used to aid dissolution if necessary.[8]

 Aliquotting and Storage:

o Once the compound is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes to avoid repeated freeze-thaw cycles.
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o Store the aliquots in tightly sealed vials at -20°C for short-term storage (up to 6 months) or
at -80°C for long-term storage (up to 1 year).[4]

C. Safety Precautions and Handling

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat, when handling NCGC00244536 and DMSO.

[6]

e DMSO Permeability: DMSO is known for its ability to penetrate the skin and can carry
dissolved substances with it.[6][7] Therefore, it is crucial to avoid direct skin contact with the
solution. If contact occurs, wash the affected area thoroughly with soap and water for at least
15 minutes.[9]

o Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to minimize

exposure to vapors.[6]

» Hygroscopicity of DMSO: DMSO is hygroscopic and will readily absorb moisture from the air.
[10] This can affect the solubility of the compound and the stability of the stock solution. Use
fresh, anhydrous DMSO and keep containers tightly sealed when not in use.

o Waste Disposal: Dispose of all chemical waste, including empty vials and contaminated tips,
according to your institution's hazardous waste disposal guidelines.[9][11]

lll. Visualization of Protocols and Pathways
A. Experimental Workflow

The following diagram illustrates the key steps for preparing a stock solution of
NCGC00244536 in DMSO.
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Workflow for NCGC00244536 Stock Solution Preparation

Preparation

Click to download full resolution via product page

Caption: Workflow for preparing NCGC00244536 stock solutions.

B. Signaling Pathway
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NCGC00244536 functions by inhibiting the KDM4B histone demethylase, which leads to an
increase in the methylation of histone H3 at lysine 9 (H3K9me3). This epigenetic modification is
associated with transcriptional repression and can induce cell cycle arrest and apoptosis in

cancer cells.

Simplified Signaling Pathway of NCGC00244536
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Caption: NCGC00244536 inhibits KDM4B, altering gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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